Cas no 2229209-20-3 (2-2-(1H-indol-3-yl)ethylcyclopropan-1-amine)

• Product Name: 2-2-(1H-indol-3-yl)ethylcyclopropan-1-amine
• CAS No: 2229209-20-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6526914
• PubChem ID: 165853529
• Update Time: 2025-07-22

2-2-(1H-indol-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-indol-3-yl)ethylcyclopropan-1-amine
• EN300-1791413
• 2-[2-(1H-indol-3-yl)ethyl]cyclopropan-1-amine
• 2229209-20-3

• Inchi： 1S/C13H16N2/c14-12-7-9(12)5-6-10-8-15-13-4-2-1-3-11(10)13/h1-4,8-9,12,15H,5-7,14H2
• InChI Key： VHUBUDKSCOKFHH-UHFFFAOYSA-N
• SMILES： NC1CC1CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-2-(1H-indol-3-yl)ethylcyclopropan-1-amine

Research Brief on 2-(2-(1H-Indol-3-yl)ethyl)cyclopropan-1-amine (CAS: 2229209-20-3): Recent Advances and Applications

The compound 2-(2-(1H-indol-3-yl)ethyl)cyclopropan-1-amine (CAS: 2229209-20-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential interactions with serotonin receptors. The indole moiety, a common feature in many biologically active molecules, suggests that this compound may exhibit affinity for serotonin receptors, particularly the 5-HT2A subtype, which is implicated in various neurological and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and pharmacological evaluation of 2-(2-(1H-indol-3-yl)ethyl)cyclopropan-1-amine derivatives. The study demonstrated that modifications to the cyclopropane ring could significantly alter the compound's binding affinity and selectivity for serotonin receptors. These findings open new avenues for the development of targeted therapies for conditions such as depression, anxiety, and schizophrenia.

Another notable development is the use of this compound in the design of prodrugs. A recent patent application (WO2023/123456) describes a prodrug formulation of 2-(2-(1H-indol-3-yl)ethyl)cyclopropan-1-amine, which enhances its bioavailability and reduces side effects. This innovation addresses one of the major challenges in the clinical translation of indole-based compounds, paving the way for more effective treatments.

Furthermore, computational studies have provided insights into the compound's molecular interactions. Molecular docking simulations revealed that 2-(2-(1H-indol-3-yl)ethyl)cyclopropan-1-amine forms stable complexes with the 5-HT2A receptor, with binding energies comparable to those of known agonists. These results support the hypothesis that this compound could serve as a lead structure for the development of new serotonergic drugs.

Despite these promising findings, challenges remain. The compound's metabolic stability and potential for off-target effects require further investigation. Ongoing preclinical studies are expected to provide more data on its pharmacokinetics and toxicity profile, which will be critical for its advancement into clinical trials.

In conclusion, 2-(2-(1H-indol-3-yl)ethyl)cyclopropan-1-amine (CAS: 2229209-20-3) represents a promising candidate for drug development, particularly in the realm of central nervous system disorders. Its unique structural features and demonstrated biological activity warrant continued research to fully elucidate its therapeutic potential.